Cas no 2680882-24-8 (benzyl N-(6-chloro-2-methyl-3-oxo-2,3-dihydropyridazin-4-yl)carbamate)

• Product Name: benzyl N-(6-chloro-2-methyl-3-oxo-2,3-dihydropyridazin-4-yl)carbamate
• CAS No: 2680882-24-8
• MF: C₁₃H₁₂ClN₃O₃
• MW: 293.705681800842
• CID: 5637381
• PubChem ID: 165928887
• Update Time: 2025-10-24

benzyl N-(6-chloro-2-methyl-3-oxo-2,3-dihydropyridazin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680882-24-8
• EN300-28289024
• benzyl N-(6-chloro-2-methyl-3-oxo-2,3-dihydropyridazin-4-yl)carbamate

• Inchi： 1S/C13H12ClN3O3/c1-17-12(18)10(7-11(14)16-17)15-13(19)20-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,15,19)
• InChI Key： FJXJOXCKQPRSLS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(N(C)N=1)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.0567189g/mol
• Monoisotopic Mass: 293.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71Ų

Additional information on benzyl N-(6-chloro-2-methyl-3-oxo-2,3-dihydropyridazin-4-yl)carbamate

Professional Introduction to Benzyl N-(6-chloro-2-methyl-3-oxo-2,3-dihydropyridazin-4-yl)carbamate (CAS No. 2680882-24-8)

Benzyl N-(6-chloro-2-methyl-3-oxo-2,3-dihydropyridazin-4-yl)carbamate, with the CAS number 2680882-24-8, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of pyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyl group and a 6-chloro-2-methyl-3-oxo-2,3-dihydropyridazin-4-yl moiety, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable scaffold for further derivatization and exploration in drug discovery.

In recent years, pyridazine derivatives have been extensively studied for their pharmacological potential. The 6-chloro-2-methyl-3-oxo-2,3-dihydropyridazin-4-yl moiety is particularly noteworthy as it introduces a heterocyclic core that can interact with various biological targets. This heterocycle has been shown to exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The benzyl group, on the other hand, serves as a protecting group and can be modified or removed to explore different pharmacophores. This dual functionality makes Benzyl N-(6-chloro-2-methyl-3-oxo-2,3-dihydropyridazin-4-yl)carbamate a versatile intermediate in synthetic chemistry.

The synthesis of Benzyl N-(6-chloro-2-methyl-3-oxo-2,3-dihydropyridazin-4-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the formation of the pyridazine ring followed by the introduction of the carbamate group. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity. The use of specialized reagents and catalysts ensures that the final product meets the stringent requirements of pharmaceutical applications.

Recent research has highlighted the importance of pyridazine derivatives in developing novel therapeutic agents. For instance, studies have demonstrated that compounds containing this heterocycle can modulate enzyme activity and interfere with pathogenic processes. The 6-chloro substituent enhances the electrophilicity of the molecule, making it more reactive towards nucleophiles. This property is exploited in medicinal chemistry to develop inhibitors targeting specific biological pathways. Additionally, the benzyl group can be further functionalized to introduce additional pharmacological properties or to facilitate purification processes.

The pharmacological profile of Benzyl N-(6-chloro-2-methyl-3-oxyo-pyr-idazin -4 - yl) carbamate has been explored in several preclinical studies. These investigations have revealed promising activities against various diseases, including cancer and inflammatory disorders. The compound's ability to interact with biological targets such as kinases and transcription factors makes it a candidate for further development into a drug candidate. Moreover, its structural similarity to known active pharmaceutical ingredients (APIs) suggests that it could be optimized for improved efficacy and reduced toxicity.

In conclusion, Benzyl N-(6-chloro - 2 - methyl - 3 - oxo - 2 , 3 - dihydropyridazin - 4 - yl) carbamate (CAS No. 2680882 - 24 - 8) is a compound of great interest in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. Ongoing studies continue to uncover its potential applications in medicine, highlighting its importance as a scaffold for drug discovery. As research progresses, this compound is expected to play a significant role in addressing unmet medical needs.